Cas no 871495-81-7 ([(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate)

[(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate structure
871495-81-7 structure
Product Name:[(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate
CAS No:871495-81-7
MF:C17H16ClFN2O3
MW:350.771946907043
CID:6450844
PubChem ID:8007530
Update Time:2025-07-16

[(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Z92571756
    • [2-[(1-cyanocyclopentyl)amino]-2-oxoethyl] (E)-3-(2-chloro-6-fluorophenyl)prop-2-enoate
    • [(1-cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate
    • EN300-26686267
    • 871495-81-7
    • AKOS001160165
    • [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate
    • Inchi: 1S/C17H16ClFN2O3/c18-13-4-3-5-14(19)12(13)6-7-16(23)24-10-15(22)21-17(11-20)8-1-2-9-17/h3-7H,1-2,8-10H2,(H,21,22)/b7-6+
    • InChI Key: BDRDMROCNLWQQV-VOTSOKGWSA-N
    • SMILES: ClC1C=CC=C(C=1/C=C/C(=O)OCC(NC1(C#N)CCCC1)=O)F

Computed Properties

  • Exact Mass: 350.0833482g/mol
  • Monoisotopic Mass: 350.0833482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 79.2Ų

[(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26686267-0.05g
[(1-cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate
871495-81-7 95.0%
0.05g
$212.0 2025-03-20

Additional information on [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate

[(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate (CAS No. 871495-81-7): A Comprehensive Overview

[(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate (CAS No. 871495-81-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 871495-81-7, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

The chemical structure of [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate is intricate and includes a cyanocyclopentyl group, a carbamoyl moiety, and a substituted propenoate ester. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The cyanocyclopentyl group contributes to the compound's stability and reactivity, while the carbamoyl moiety plays a key role in its binding affinity to various biological targets. The substituted propenoate ester further enhances the compound's solubility and bioavailability.

The synthesis of [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate involves multiple steps and requires precise control over reaction conditions. Typically, the synthesis begins with the formation of the cyanocyclopentyl intermediate, followed by the introduction of the carbamoyl group. The final step involves the coupling of this intermediate with the substituted propenoate ester to form the desired product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of biological activity, [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate has shown promising results in various preclinical studies. It has been evaluated for its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases implicated in cancer progression, suggesting its potential as an anticancer agent. Additionally, it has been investigated for its anti-inflammatory properties, showing promise in treating inflammatory disorders.

The pharmacokinetic properties of [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. The compound's high bioavailability and low toxicity make it a viable candidate for further clinical development.

In addition to its therapeutic potential, [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate has been explored for its use as a tool compound in biochemical assays and drug discovery programs. Its unique structure and functional groups make it an excellent candidate for probing specific biological pathways and identifying novel targets for drug development.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate. Molecular docking studies have provided insights into its binding modes with various protein targets, helping to optimize its structure for improved potency and selectivity. These computational tools have also facilitated the design of analogs with enhanced pharmacological properties.

The safety profile of [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate has been thoroughly evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects in animal models. However, as with any new chemical entity (NCE), ongoing safety monitoring is essential to ensure its long-term safety in human use.

In conclusion, [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-chloro-6-fluorophenyl)prop-2-enoate (CAS No. 871495-81-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activity, and good safety profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable asset in the field of drug discovery.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent